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Compound of Interest

Compound Name: OBA-09

Cat. No.: B609704

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of OBA-
09 stock solutions for experimental use. OBA-09 is a multi-modal neuroprotectant with anti-
oxidative and anti-inflammatory properties, acting as an ester of pyruvate and salicylic acid[1]
[2]. Adherence to these guidelines is crucial for ensuring the stability, and efficacy of the
compound in research applications.

Physicochemical Properties and Solubility Data

OBA-09 is a white to off-white solid compound[1]. A summary of its key properties and solubility
in various solvents is provided below.

Property Value Reference
Molecular Weight 208.17 g/mol [1]
Molecular Formula C10HsOs [1]

CAS Number 856095-68-6

Appearance White to off-white solid

-20°C for 3 years, 4°C for 2

years

Storage (Powder)
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Solubility Data:

Solvent Solubility Notes Reference
Use newly opened,
=100 mg/mL (480.38
DMSO M) anhydrous DMSO as
m
it is hygroscopic.
DMF 30 mg/mL -
Ethanol 80 mg/mL -
PBS (pH 7.2) 2.7 mg/mL -

For in vivo studies, specific solvent mixtures are recommended to achieve a clear solution.

Protocol Solvent System

Solubility Reference

10% DMSO, 40%
1 PEG300, 5% Tween-
80, 45% Saline

> 2.5 mg/mL (12.01
mM)

10% DMSO, 90%
2 (20% SBE-B-CD in

Saline)

> 2.5 mg/mL (12.01
mM)

10% DMSO, 90%
Corn Ol

> 2.5 mg/mL (12.01
mM)

Experimental Protocols

This protocol outlines the preparation of a high-concentration stock solution of OBA-09 in

dimethyl sulfoxide (DMSO).
Materials:
 OBA-09 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Equilibration: Allow the OBA-09 vial to equilibrate to room temperature before opening to
prevent condensation.

Weighing: Accurately weigh the desired amount of OBA-09 powder. For example, to prepare
1 mL of a 100 mM stock solution, weigh out 20.82 mg of OBA-09 (Molecular Weight: 208.17
g/mol).

Dissolution: Add the appropriate volume of anhydrous DMSO to the OBA-09 powder. Using
the previous example, add 1 mL of DMSO.

Mixing: Vortex the solution until the OBA-09 is completely dissolved. Gentle warming to 37°C
or sonication can be used to aid dissolution if precipitation occurs.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in sterile tubes.

Storage: Store the aliquots at -20°C for up to 1 year or -80°C for up to 2 years. Some
sources suggest a shorter stability of up to 6 months at -80°C and 1 month at -20°C. It is
recommended to follow the supplier's specific instructions.

This protocol describes the preparation of a 2.5 mg/mL working solution using a co-solvent

system, suitable for animal studies. It is recommended to prepare this solution fresh on the day

of use.

Materials:

OBA-09
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e DMSO

 PEGS300

e Tween-80

e Saline

o Sterile tubes

e \ortex mixer

Procedure:

Prepare a 25 mg/mL OBA-09 stock in DMSO.

» Solvent Admixture: To prepare 1 mL of the final working solution, follow these steps in order,
ensuring the solution is mixed evenly after each addition: a. Add 400 uL of PEG300 to a
sterile tube. b. Add 100 pL of the 25 mg/mL OBA-09 DMSO stock and mix thoroughly. c. Add
50 pL of Tween-80 and mix again. d. Add 450 pL of Saline to bring the final volume to 1 mL.

e Final Concentration: This procedure yields a 2.5 mg/mL OBA-09 solution in a vehicle of 10%
DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

o Use: Use the freshly prepared working solution for in vivo experiments on the same day.

Safety and Handling Precautions

It is essential to handle OBA-09 in a well-ventilated area and use appropriate personal
protective equipment (PPE).

» Engineering Controls: Use process enclosures or local exhaust ventilation to control airborne
levels.

» Personal Protective Equipment:

o Eye Protection: Wear safety glasses.
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o Hand Protection: Use compatible chemical-resistant gloves.

o Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator is

recommended.

o Skin Protection: Wear a lab coat.

o First Aid Measures:

o

[¢]

clothing.

[¢]

[¢]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.

In case of skin contact: Wash skin with soap and plenty of water. Remove contaminated

If inhaled: Move to fresh air. If not breathing, give artificial respiration.

If ingested: Wash out the mouth with water. Do not induce vomiting.

Signaling Pathways and Experimental Workflows

OBA-09 is known to exert its neuroprotective effects by preventing NAD+ and ATP depletion

and suppressing NF-kB activity by reducing IkB-a degradation.

Below are diagrams illustrating the preparation workflow for the OBA-09 stock solution and a

simplified representation of its mechanism of action.

Stock Solution Preparation

Storage

Vortex to Dissolve

g Step 1 Step 2 Step 3 |
Weigh OBA-09 Powder }—p—” Add Anhydrous DMSO ’(Apply heat/sonication if needed)}» 1
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Figure 1. Workflow for OBA-09 Stock Solution Preparation.
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Figure 2. Simplified Mechanism of Action for OBA-09.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of OBA-
09 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609704#how-to-prepare-oba-09-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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